Cas no 2014-75-7 (2-(Phenylthio)ethanamine)

2-(Phenylthio)ethanamine structure
2-(Phenylthio)ethanamine structure
Product Name:2-(Phenylthio)ethanamine
CAS No:2014-75-7
MF:C8H11NS
MW:153.24464058876
MDL:MFCD00014824
CID:256206
PubChem ID:37013
Update Time:2025-04-19

2-(Phenylthio)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Phenylthio)ethanamine
    • 2-phenylsulfanylethanamine
    • Ethanamine,2-(phenylthio)-
    • 2-(phenylsulfanyl)ethanamine
    • 2-(phenylsulfanyl)ethanaminium
    • NSC 203124
    • Ethanamine, 2-(phenylthio)-
    • Z57970213
    • NSC215186
    • ETHYLAMINE, 2-(PHENYLTHIO)-
    • 2-(phenylsulfanyl)ethan-1-amine
    • DTXSID80173968
    • SY081797
    • PAES
    • EN300-13335
    • AT24062
    • CHEMBL1159899
    • B0SD0G9QMH
    • NSC-215186
    • 2-Phenylsulfanyl-ethylamine
    • SCHEMBL376816
    • AKOS000201652
    • 2-(phenylsulfanyl)ethylamine
    • Phenylthioethylamine
    • phenyl aminoethyl sulfide
    • (2R,3S)-1-Boc-3-methylpyrrolidine-2-carboxylicacid
    • NSC-203124
    • 2-(phenylsulfanyl)-1-ethanamine
    • CE-0710
    • UBKQRASXZMLQRJ-UHFFFAOYSA-N
    • 2-phenylthioethylamine
    • MFCD00014824
    • NSC203124
    • UNII-B0SD0G9QMH
    • 2-(phenylthio)ethylamine
    • HMS1732A10
    • BB 0241828
    • NSC 215186
    • Phenyl-2-aminoethyl sulfide
    • 2-(PHENYLTHIO)ETHAN-1-AMINE
    • 2014-75-7
    • J-506526
    • 2-aminoethyl phenyl sulfide
    • MDL: MFCD00014824
    • Inchi: 1S/C8H11NS/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7,9H2
    • InChI Key: UBKQRASXZMLQRJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCN

Computed Properties

  • Exact Mass: 153.06133
  • Monoisotopic Mass: 153.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02

2-(Phenylthio)ethanamine Security Information

2-(Phenylthio)ethanamine Pricemore >>

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